Cas no 2172448-02-9 (1-(1-aminopentyl)cyclooctan-1-ol)

• Product Name: 1-(1-aminopentyl)cyclooctan-1-ol
• CAS No: 2172448-02-9
• MF: C₁₃H₂₇NO
• MW: 213.359584093094
• CID: 6138797
• PubChem ID: 165536764
• Update Time: 2025-06-12

1-(1-aminopentyl)cyclooctan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-aminopentyl)cyclooctan-1-ol
• EN300-1641490
• 2172448-02-9

• Inchi： 1S/C13H27NO/c1-2-3-9-12(14)13(15)10-7-5-4-6-8-11-13/h12,15H,2-11,14H2,1H3
• InChI Key： LKVZXKPLTHWPOD-UHFFFAOYSA-N
• SMILES： OC1(CCCCCCC1)C(CCCC)N

Computed Properties

• Exact Mass: 213.209264485g/mol
• Monoisotopic Mass: 213.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(1-aminopentyl)cyclooctan-1-ol

Introduction to 1-(1-aminopentyl)cyclooctan-1-ol (CAS No. 2172448-02-9)

1-(1-aminopentyl)cyclooctan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2172448-02-9, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This bicyclic alcohol features a cyclooctane core substituted with an amine-bearing pentyl chain, making it a versatile intermediate in the development of novel therapeutic agents. Its unique structural motif has garnered attention for its potential applications in drug design, particularly in modulating biological pathways and enhancing pharmacokinetic properties.

The compound’s structure consists of a cyclooctane ring linked to a pentylamine moiety at the 1-position, with a hydroxyl group present at the 1-position of the cyclooctane ring. This configuration allows for diverse functionalization possibilities, making it a valuable building block in synthetic chemistry. The presence of both an amine and a hydroxyl group provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored biological activities.

In recent years, 1-(1-aminopentyl)cyclooctan-1-ol has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting various disease-related pathways. Its structural framework is particularly useful in designing molecules that interact with protein targets, such as kinases and G-protein coupled receptors (GPCRs). The cycloalkyl moiety enhances solubility and metabolic stability, while the amine group facilitates further derivatization into pharmacophores.

One of the most compelling aspects of 1-(1-aminopentyl)cyclooctan-1-ol is its role in the development of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to proteolytic degradation. The compound’s ability to serve as a scaffold for peptidomimetic design has been highlighted in several cutting-edge studies published in leading pharmaceutical journals.

Recent research has demonstrated that derivatives of 1-(1-aminopentyl)cyclooctan-1-ol exhibit promising activity in preclinical models of inflammation and neurodegeneration. For instance, modifications at the amine or hydroxyl positions have yielded compounds with inhibitory effects on enzymes involved in pro-inflammatory signaling pathways. These findings underscore the compound’s potential as a lead structure for developing novel therapeutics.

The synthesis of 1-(1-aminopentyl)cyclooctan-1-ol typically involves multi-step organic transformations, including cyclization reactions and nucleophilic substitutions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. The optimization of these synthetic routes is crucial for large-scale production and cost-effective application in drug discovery programs.

The pharmacological profile of 1-(1-aminopentyl)cyclooctan-1-ol derivatives has been extensively studied in vitro and in vivo. Initial pharmacokinetic assessments indicate favorable properties, such as good oral bioavailability and moderate metabolic clearance. These characteristics make it an attractive candidate for further development into clinical candidates. Additionally, computational modeling studies have been conducted to predict binding affinities and identify optimal analogs for drug design.

In conclusion, 1-(1-aminopentyl)cyclooctan-1-ol (CAS No. 2172448-02-9) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its versatility as a synthetic intermediate and its role in developing peptidomimetics highlight its importance in modern drug discovery. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the development of innovative therapeutic strategies.